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Compound of Interest

Compound Name: Proflavine hydrochloride
CAS No.: 7459-75-8
Cat. No.: B3429484
Get Quote
. J

This guide provides an in-depth exploration of the chemical and physical properties of
proflavine hydrochloride, a versatile acridine dye with significant applications in biomedical
research and clinical practice. Intended for researchers, scientists, and drug development
professionals, this document offers a detailed understanding of its molecular characteristics,
mechanism of action, and practical experimental considerations.

Molecular Profile and Chemical Identity

Proflavine, chemically known as 3,6-diaminoacridine, is a planar cationic molecule. It is
commonly available as a hydrochloride salt, which enhances its solubility in aqueous solutions.
The hydrochloride salt can exist in different forms, primarily as the monohydrochloride and
dihydrochloride, which exhibit distinct properties.

Table 1: Chemical Identification of Proflavine and its Hydrochloride Salts
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. . Proflavine Proflavine
Identifier Proflavine (Base) . . .
Monohydrochloride Dihydrochloride
CAS Number 92-62-6[1] 952-23-8[2][3] 531-73-7[4][5]
Molecular Formula C13H11N3[1][6] C13H11Ns-HCI[3][7] C13H11N3-2HCI[4]
Molecular Weight 209.25 g/mol [1][6] 245.71 g/mol [3][7] 282.17 g/mol [4][5]
3,6-Diaminoacridine[6]  3,6-Diaminoacridine 3,6-Diaminoacridine
Synonyms . ) )
[8] hydrochloride[9] dihydrochloride[4]

Proflavine hydrochloride typically appears as a brown, orange-red, or brown-red crystalline
powder[4][7]. Its amphoteric nature allows it to react as both a weak acid and a weak base[9].

Physicochemical Properties

The utility of proflavine hydrochloride in various applications is dictated by its physical and
chemical characteristics. A thorough understanding of these properties is crucial for
experimental design and interpretation.

Table 2: Key Physicochemical Properties of Proflavine Hydrochloride

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://en.wikipedia.org/wiki/Proflavine
https://www.photochemcad.com/databases/common-compounds/acridines/proflavine-hydrochloride
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://www.drugfuture.com/chemdata/proflavine.html
https://en.wikipedia.org/wiki/Proflavine
https://pubchem.ncbi.nlm.nih.gov/compound/Proflavine
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/197873
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://en.wikipedia.org/wiki/Proflavine
https://pubchem.ncbi.nlm.nih.gov/compound/Proflavine
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/197873
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://www.drugfuture.com/chemdata/proflavine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Proflavine
https://www.pharmacompass.com/chemistry-chemical-name/proflavine
https://cameochemicals.noaa.gov/chemical/20954
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://www.benchchem.com/product/b3429484/docs?utm_src=pdf-body#proflavine-hydrochloride-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://pubchem.ncbi.nlm.nih.gov/compound/197873
https://cameochemicals.noaa.gov/chemical/20954
https://www.benchchem.com/product/b3429484/docs?utm_src=pdf-body#proflavine-hydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b3429484/docs?utm_src=pdf-body#proflavine-hydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions/Notes
) ) Decomposes at 270 °C (518
Melting Point .
P37
Solubility
Slightly soluble[9]. Proflavine
] 5to 10 mg/mL at 20 °C (68 °F) ) o
in Water 7] dihydrochloride is more soluble
(= 100 mg/mL)[4].
in Ethanol Soluble[6]
in Ether Practically insoluble[6]
in Benzene Practically insoluble[6]
pKa 9.7[5]
In aqueous solution. The peak
around 445 nm is
] ) Amax = 260-261 nm and 445- o o
UV-Vis Absorption characteristic of the acridine

456 nm[2][10][11]

ring system and is responsible

for its color.

Fluorescence

Emits green fluorescence upon
binding to DNA[12]

Aex =450 nm, Aem = 510
nm[12]. Solutions can be

fluorescent[5].

Appearance

Brown, orange-red, or brown-
red powder[4][7]

Mechanism of Action: DNA Intercalation

The primary mechanism of action for proflavine's biological activity is its function as a DNA

intercalating agent.[1][6][8] This process is fundamental to its antiseptic properties and its use

in chemotherapy research.

The Intercalation Process
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Due to its planar tricyclic structure, the proflavine molecule can insert itself between adjacent

base pairs of the DNA double helix. This intercalation leads to a distortion of the DNA structure,

unwinding the helix and increasing the distance between the base pairs. This disruption of

normal DNA architecture interferes with critical cellular processes.

Consequences of Intercalation

Inhibition of DNA Synthesis and Replication: The presence of intercalated proflavine
obstructs the action of DNA polymerases, thereby inhibiting the replication of genetic
material. This is a key factor in its bacteriostatic effect, as it prevents bacterial proliferation.[6]

[8]

Frameshift Mutations: The distortion of the DNA backbone caused by intercalation can lead
to errors during DNA replication or repair, resulting in the insertion or deletion of base pairs.
This leads to frameshift mutations, which can have significant downstream effects on protein
synthesis.[1]

Inhibition of RNA Synthesis: By binding to DNA, proflavine can also hinder the process of
transcription, where the genetic information from DNA is copied into RNA, thus affecting
protein production.[13]

Induction of DNA Damage: In the presence of light, proflavine can induce double-stranded
breaks in DNA.[1]
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Figure 1: Mechanism of Proflavine Action.

Applications in Research and Medicine

Proflavine hydrochloride's unique properties have led to its use in a variety of scientific and
clinical settings.

» Topical Antiseptic: It has a long history of use as a topical antiseptic for wound dressing due
to its bacteriostatic activity against a broad spectrum of gram-positive bacteria.[6][14]

o Fluorescent Staining: Its ability to intercalate with DNA and fluoresce makes it a useful tool
for visualizing nucleic acids in cellular and molecular biology research.[1][12]

» Antiviral and Anticancer Research: Proflavine's ability to interfere with nucleic acid synthesis
has prompted investigations into its potential as an antiviral and anticancer agent.[15][16] It
has been studied for its ability to inhibit viral replication and to induce apoptosis in cancer
cells.[16]

e Enzyme Inhibition: Proflavine is known to inhibit a variety of enzymes, which is an area of
ongoing research.[13]
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Experimental Protocols
Preparation of a Standard Solution

A standard stock solution of proflavine hydrochloride is essential for quantitative
experiments.

Materials:

Proflavine hydrochloride powder

Analytical balance

Volumetric flask

Deionized water or appropriate buffer

Magnetic stirrer and stir bar
Procedure:

» Accurately weigh the desired amount of proflavine hydrochloride powder using an
analytical balance.

o Transfer the powder to a volumetric flask of the appropriate size.

e Add a portion of the solvent (e.g., deionized water) to the flask and swirl to dissolve the
powder. A magnetic stirrer can be used to aid dissolution.[12]

e Once fully dissolved, bring the solution to the final volume with the solvent.
e Mix the solution thoroughly by inverting the flask several times.

» Store the stock solution in a dark, cool place, as proflavine solutions can be light-sensitive.
[13]

Determination of Concentration by UV-Vis
Spectrophotometry
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The concentration of a proflavine hydrochloride solution can be accurately determined using

its characteristic UV-Vis absorption spectrum.

Materials:

UV-Vis spectrophotometer
Quartz cuvettes
Proflavine hydrochloride solution of unknown concentration

Solvent used to prepare the solution (as a blank)

Procedure:

Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

Set the spectrophotometer to scan a wavelength range that includes the absorption maxima
of proflavine (e.g., 200-600 nm).

Fill a quartz cuvette with the solvent (blank) and place it in the spectrophotometer. Run a
baseline correction.

Rinse the cuvette with the proflavine hydrochloride solution and then fill it with the sample.
Place the sample cuvette in the spectrophotometer and measure the absorbance spectrum.

Identify the absorbance value at the maximum absorption wavelength (Amax), which is
typically around 445 nm in water.[17]

Calculate the concentration using the Beer-Lambert law: A = ebc, where:
o Ais the absorbance

o ¢ (epsilon) is the molar extinction coefficient (for proflavine in water at ~445 nm, a value of
38,900 cm~*/M has been reported[17])
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o b is the path length of the cuvette (typically 1 cm)
o cis the concentration in mol/L

Figure 2: Workflow for Concentration Determination.

Safety and Handling

Proflavine hydrochloride is considered a hazardous substance and should be handled with
appropriate precautions.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and gloves when
handling the powder or solutions.[18] In case of dust generation, a dust respirator is
recommended.[18]

» Handling: Avoid contact with skin and eyes.[19] Avoid creating dust.[19] Handle in a well-
ventilated area.[19]

» Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated place.[18]
Keep away from heat and sources of ignition.[18]

o Spills: For small spills, dampen the solid material with water and transfer it to a suitable
container for disposal.[9]

o Toxicity: Proflavine is mutagenic and has been shown to be carcinogenic in animal studies.
[6] Ingestion may cause gastrointestinal irritation.[9]

Conclusion

Proflavine hydrochloride is a molecule of significant interest due to its well-characterized
chemical and physical properties, particularly its ability to intercalate with DNA. This guide
provides a foundational understanding for researchers and professionals working with this
compound, from its basic molecular identity to practical experimental considerations.
Adherence to proper safety protocols is paramount when handling this potent chemical. The
information presented herein should serve as a valuable resource for designing and executing
scientifically sound research involving proflavine hydrochloride.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Proflavine - Wikipedia [en.wikipedia.org]
¢ 2. PhotochemCAD | Proflavine hydrochloride [photochemcad.com]
¢ 3. lookchem.com [lookchem.com]

¢ 4. Proflavine Dihydrochloride | C13H13CI2N3 | CID 10750 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 5. Proflavine [drugfuture.com]
e 6. Proflavine | C13H11N3 | CID 7099 - PubChem [pubchem.ncbi.nim.nih.gov]

e 7. 3,6-Acridinediamine, hydrochloride (1:1) | C13H12CIN3 | CID 197873 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 8. Proflavine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

¢ 9. PROFLAVINE HYDROCHLORIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

¢ 10. mpbio.com [mpbio.com]
e 11. Absorption [Proflavine] | AAT Bioquest [aatbio.com]

e 12. Proflavine | Antibacterial | TargetMol [targetmol.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/figure/Representative-absorption-spectra-of-A-proflavine-453-mM-treated-with-0-3016_fig1_221927705
https://www.taylorfrancis.com/
https://omlc.org/spectra/proflavin/
https://www.benchchem.com/product/b3429484?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Proflavine
https://www.photochemcad.com/databases/common-compounds/acridines/proflavine-hydrochloride
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://pubchem.ncbi.nlm.nih.gov/compound/10750
https://www.drugfuture.com/chemdata/proflavine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Proflavine
https://pubchem.ncbi.nlm.nih.gov/compound/197873
https://pubchem.ncbi.nlm.nih.gov/compound/197873
https://www.pharmacompass.com/chemistry-chemical-name/proflavine
https://www.pharmacompass.com/chemistry-chemical-name/proflavine
https://cameochemicals.noaa.gov/chemical/20954
https://cameochemicals.noaa.gov/chemical/20954
https://www.mpbio.com/au/proflavin-hydrochloride-3-6-diaminoacridine-10-g
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/proflavine
https://www.targetmol.com/compound/proflavine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. PROFLAVINE | 92-62-6 [chemicalbook.com]
e 14, taylorandfrancis.com [taylorandfrancis.com]
e 15. acs.org [acs.org]

e 16. Acriflavine, an Acridine Derivative for Biomedical Application: Current State of the Art -
PMC [pmc.ncbi.nim.nih.gov]

e 17. Proflavin [omlc.org]
e 18. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
e 19. chemicalbook.com [chemicalbook.com]

o To cite this document: BenchChem. [Proflavine Hydrochloride: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429484/docs#proflavine-hydrochloride-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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